Cas no 56648-94-3 ((3R)-2,3,6aβ,9aβ-Tetrahydro-3β-hydroxy-4-methoxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione)

• Product Name: (3R)-2,3,6aβ,9aβ-Tetrahydro-3β-hydroxy-4-methoxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
• CAS No: 56648-94-3
• MF: C₁₇H₁₂O₇
• MW: 328.272985458374
• CID: 1064134
• PubChem ID: 101288448
• Update Time: 2024-02-29

(3R)-2,3,6aβ,9aβ-Tetrahydro-3β-hydroxy-4-methoxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione Chemical and Physical Properties

Names and Identifiers

• epi-Aflatoxin Q1
• (3R)-2,3,6aβ,9aβ-Tetrahydro-3β-hydroxy-4-methoxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
• 3-hydroxy-Aflatoxin B1
• CID 101288448
• Epiaflatoxin Q1
• Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a,9a-tetrahydro-3-hydroxy-4-methoxy-, [3R-(3α,6aα,9aα)]- (9CI)

• Inchi： 1S/C17H12O7/c1-21-9-5-10-11(6-2-3-22-17(6)23-10)15-14(9)12-7(18)4-8(19)13(12)16(20)24-15/h2-3,5-7,17-18H,4H2,1H3/t6-,7-,17+/m1/s1
• InChI Key： GYNOTJLCULOEIM-TXLFOSJXSA-N
• SMILES： O1C2=CC(=C3C4=C(C(=O)OC3=C2[C@H]2C=CO[C@@H]12)C(C[C@H]4O)=O)OC

Computed Properties

• Exact Mass: 328.05830272g/mol
• Monoisotopic Mass: 328.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3
• XLogP3: 0.5

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 589.0±50.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 11.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins